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Introduction

The Mercury200 is a state-of-the-art Laser Ablation-Multicollector-Inductively Coupled Plasma
Mass Spectrometry (LA-MC-ICP-MS) system designed for high-precision in-situ isotopic
analysis. This document provides detailed application notes and protocols for the use of the
Mercury200 system in the Uranium-Lead (U-Pb) dating of zircon, a cornerstone technique in
geochronology. The U-Pb method is widely applied to determine the crystallization age of
igneous rocks, the timing of metamorphism, and the provenance of sedimentary rocks. Zircon
(ZrSiOa) is an ideal mineral for this technique as it readily incorporates uranium into its crystal
structure upon formation but excludes lead.

The U-Pb geochronological system relies on the radioactive decay of two uranium isotopes,
238 and 23°U, to stable lead isotopes, 2°°Pb and 2°7Pb, respectively.[1][2] The existence of
these two independent decay paths within the same mineral provides a robust internal check
on the accuracy of the resulting age, a concept known as concordance.[2] The Mercury200
system offers rapid, high-spatial-resolution analysis of zircon grains, making it an invaluable
tool for deciphering complex geological histories recorded within individual crystals.

Quantitative Performance Data

The Mercury200 system, through its advanced design, provides high-precision and accurate
U-Pb isotopic ratio measurements. The following tables summarize typical performance metrics
achieved with the LA-MC-ICP-MS technique for U-Pb zircon dating.
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Table 1: Analytical Precision and Reproducibility

. . Typical External
Isotopic Ratio L Notes
Reproducibility (20)

Precision is crucial for dating

older rocks where the
207ph/206ph ~0.3-1.0% _ _

abundance of radiogenic 2°’Ph

is significant.[3]

A key ratio for determining the

age of younger rocks and for
206ph/238 ~1.3-3.0% _ _

constructing concordia

diagrams.[3]

Used in conjunction with 206Ph/
207pp/235Y ~1.3-3.0%
238 to assess concordance.[3]

Table 2: Comparison with Other Geochronological Techniques

. Typical Spatial Sample .
Technique o ] Destructive?
Precision Resolution Throughput

Mercury200 (LA-  1-3% (single

15-40 pm High Minimally
MC-ICP-MS) spot)
Whole
ID-TIMS <0.1% ] Low Yes
grain/fragment
SHRIMP 1-2% ~20 pm Moderate Minimally

Data compiled from multiple sources for comparative purposes.[4][5][6]

Experimental Protocols

This section details the standard operating procedure for U-Pb zircon dating using the
Mercury200 LA-MC-ICP-MS system.
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Part 1: Sample Preparation

Mineral Separation: Crush and mill the rock sample to liberate individual mineral grains.
Separate zircon crystals using standard heavy liquid and magnetic separation techniques.

Grain Selection and Mounting: Hand-pick representative zircon grains under a binocular
microscope. Mount the selected grains in an epoxy resin puck and polish to expose their
equatorial sections.

Imaging: Prior to analysis, image the internal structure of the zircons using
cathodoluminescence (CL) to identify growth zones, inherited cores, and potential inclusions
or cracks.[7] These images are crucial for selecting appropriate spots for laser ablation.

Part 2: Mercury200 (LA-MC-ICP-MS) Instrument Setup

System Initialization: Power on the Mercury200 system, including the 213 nm laser ablation
unit, the MC-ICP-MS, and associated peripherals. Allow for a sufficient warm-up period to
ensure stable operating conditions.

Tuning and Optimization: Tune the MC-ICP-MS for optimal sensitivity and signal stability
using a standard reference solution. Minimize oxide formation and other potential
interferences.

Detector Configuration: Configure the detector array to simultaneously measure the ion
beams of interest. A typical configuration for U-Pb zircon analysis involves using Faraday
cups for high-intensity signals (e.g., 238U) and ion counters for low-intensity signals (e.g.,
207Pb’ 204F)b)_

Cross-Calibration: Perform a cross-calibration of the Faraday and ion counting detectors to
ensure accurate conversion of detector readings.[6]

Part 3: Data Acquisition

Sample Introduction: Place the polished zircon mount into the laser ablation sample
chamber.

Ablation Parameters: Set the laser parameters, including spot size (typically 20-30 pm),
repetition rate, and energy density.
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e Analysis Sequence: Program an analytical sequence that alternates between a primary
standard (e.g., GJ-1 zircon) and the unknown zircon grains.[8] The standards are used to
correct for laser-induced elemental fractionation and instrumental mass discrimination.

o Data Collection: For each analysis spot:
o Measure the gas blank (no ablation) for approximately 30 seconds.
o Ablate the zircon surface for 30-60 seconds while acquiring isotopic data.

o The ablated material is transported by a helium carrier gas into the argon plasma of the
ICP-MS for ionization.[7]

Part 4: Data Processing and Age Calculation

o Data Reduction: Use dedicated software to process the raw time-resolved data. This
involves subtracting the gas blank, selecting the stable portion of the ablation signal, and
calculating the mean isotopic ratios and their uncertainties for each spot.

o Fractionation and Bias Correction: Correct the measured isotopic ratios of the unknown
samples based on the deviation of the measured standard ratios from their known, true

values.

e Common Lead Correction: Correct for the presence of non-radiogenic ("common") lead, if
necessary, using the measured 2°4Pb signal.

e Age Calculation and Visualization: Calculate the 2°°Pb/238U and 2°7Pb/2°6Pb ages for each
spot. Plot the data on a Wetherill concordia diagram.[1] The degree of concordance between
the two ages provides a measure of the reliability of the analysis. For a suite of analyses on
a single population, a concordia age can be calculated.

Visualizations
U-Pb Decay Chains

The U-Pb dating method is based on two independent, long-lived radioactive decay series.
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Caption: Simplified decay chains for 233U and 235U to stable Pb isotopes.

Mercury200 Experimental Workflow

The following diagram illustrates the logical flow of the U-Pb dating process using the
Mercury200 system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1174205?utm_src=pdf-custom-synthesis
https://cdnsciencepub.com/doi/10.1139/cjes-2023-0009
https://www.ucl.ac.uk/~ucfbpve/geotopes/indexch5.html
https://pubs.rsc.org/en/content/articlelanding/2005/ja/b504465k
https://pubs.rsc.org/en/content/articlelanding/2005/ja/b504465k
https://pubs.rsc.org/en/content/articlelanding/2005/ja/b504465k
https://fiveable.me/isotope-geochemistry/unit-6/u-pb-zircon-dating/study-guide/WXKKu0DamjddLHWZ
https://www.researchgate.net/publication/224957243_U-Pb_zircon_in_situ_dating_with_LA-MC-ICP-MS_using_a_mixed_detector_configuration
https://www.scielo.br/j/aabc/a/jL7rFdbBSr9SDKwSf6K6PXH/?format=html&lang=en
https://www.boisestate.edu/earth-isotope/wp-content/uploads/sites/287/2013/08/3-LA_ICPMS-tagged.pdf
https://repositorio.usp.br/bitstreams/22e9024c-c442-402f-ba0e-1b804459bda3
https://www.benchchem.com/product/b1174205#application-of-mercury200-in-geological-dating-techniques
https://www.benchchem.com/product/b1174205#application-of-mercury200-in-geological-dating-techniques
https://www.benchchem.com/product/b1174205#application-of-mercury200-in-geological-dating-techniques
https://www.benchchem.com/product/b1174205#application-of-mercury200-in-geological-dating-techniques
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1174205?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

